Cas no 1351647-76-1 (3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• CAS No: 1351647-76-1
• MF: C₁₅H₁₅ClFNO₃S
• MW: 343.80090546608
• CID: 5917349
• PubChem ID: 56765383
• Update Time: 2025-10-29

3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• F6200-1778
• 1351647-76-1
• 3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzenesulfonamide
• AKOS024537998

• Inchi： 1S/C15H15ClFNO3S/c1-15(19,11-5-3-2-4-6-11)10-18-22(20,21)12-7-8-14(17)13(16)9-12/h2-9,18-19H,10H2,1H3
• InChI Key： VQPZYUNMSFGQCF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C)(C1C=CC=CC=1)O)(=O)=O)F

Computed Properties

• Exact Mass: 343.0445204g/mol
• Monoisotopic Mass: 343.0445204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide

3-Chloro-4-Fluoro-N-(2-Hydroxy-2-Phenylpropyl)Benzene-1-Sulfonamide: A Comprehensive Overview

3-Chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide, commonly referred to by its CAS number 1351647-76-1, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents and its compatibility with cutting-edge manufacturing techniques.

The molecular structure of 3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with chlorine and fluorine atoms at the 3 and 4 positions, respectively. The side chain contains a hydroxyl group and a phenyl group, which contribute to the compound's versatility in chemical reactions. This structure not only enhances its stability but also enables it to participate in a wide range of chemical transformations, making it a valuable intermediate in synthetic chemistry.

Recent research has focused on the synthesis and characterization of this compound, particularly its reactivity under various conditions. Scientists have explored its potential as a building block for constructing complex molecules with bioactive properties. For instance, studies have demonstrated that 3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide can be efficiently converted into derivatives with enhanced pharmacokinetic profiles, making it a promising candidate for drug discovery.

In the context of environmental science, this compound has been investigated for its biodegradability and impact on ecosystems. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward sustainable chemistry practices. Furthermore, its ability to undergo enzymatic transformations has opened new avenues for green chemical processes.

The application of CAS 1351647-76-1 extends beyond traditional chemistry into materials science. Researchers have explored its use as a precursor for advanced polymers and coatings with tailored properties. Its unique combination of hydrophilic and hydrophobic groups allows for the creation of materials with improved adhesion, durability, and resistance to environmental factors.

In summary, 3-chloro-4-fluoro-N-(2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide represents a versatile and innovative compound with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthetic methodologies, position it as a key player in the development of next-generation chemical products. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.